4-Heptylhydrazine

• Molecular Formula: C7H18N2
• Molecular Weight: 130.23 g/mol
• IUPAC Name: heptan-4-ylhydrazine
• InChI: InChI=1S/C7H18N2/c1-3-5-7(9-8)6-4-2/h7,9H,3-6,8H2,1-2H3
• InChI Key: MKWAKKIFRXHDLT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)NN

Description

4-Heptylhydrazine is a hydrazine derivative characterized by a heptyl (-C₇H₁₅) group attached to the hydrazine (-NH-NH₂) moiety. The heptyl chain confers lipophilicity, which may enhance membrane permeability and modulate interactions with biological targets.

Comparison with Similar Compounds

Structural Features

4-Heptylhydrazine differs from other hydrazine derivatives primarily in its aliphatic substituent. Key comparisons include:

• 4-Methoxybenzhydrazide (): Features a methoxy-substituted aromatic ring linked to a hydrazide group (-CONH-NH₂). The aromatic structure enables π-π stacking, unlike the aliphatic heptyl chain in 4-Heptylhydrazine .
• 4-Nitrophenylhydrazine (): Contains a nitro group (-NO₂) on the phenyl ring, which introduces electron-withdrawing effects and polar character, contrasting with the nonpolar heptyl group .
• 4-(4-Methoxyphenyl)-2(3H)-thiazolone hydrazone (): Combines a thiazolone ring with a methoxyphenyl hydrazine moiety, offering heterocyclic complexity absent in 4-Heptylhydrazine .

Physicochemical Properties

Compound	Substituent	Solubility	Melting Point (°C)	Lipophilicity (LogP)
4-Heptylhydrazine	Heptyl (aliphatic)	Low in water	Not reported	High (~4.5 estimated)
4-Nitrophenylhydrazine	Nitrophenyl (aromatic)	Moderate in DMSO	~150–160	Moderate (~2.1)
4-Methoxybenzhydrazide	Methoxyphenyl	High in ethanol	~200–210	Low (~1.8)

The heptyl chain in 4-Heptylhydrazine significantly increases lipophilicity compared to aromatic derivatives, influencing its bioavailability and metabolic stability.

Data Table: Comparative Analysis of Hydrazine Derivatives

Compound	Synthesis Yield (%)	Key Biological Activity	Reference
4-Heptylhydrazine	Not reported	Hypothesized antimicrobial	N/A
4-Methoxybenzhydrazide	76–100	Antioxidant, enzyme inhibition
4-Nitrophenylhydrazine	Not reported	MAO-B inhibition
7-Chloroquinoline hydrazones	80–95	Antimicrobial

Research Implications

The heptyl chain in 4-Heptylhydrazine offers unique advantages in drug design, such as improved lipid solubility for blood-brain barrier penetration. However, its synthetic accessibility and stability require further optimization compared to well-established arylhydrazines. Future studies should explore its applications in anticancer and CNS-targeted therapies, leveraging structural insights from analogs .